Cas no 897612-13-4 (3-fluoro-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide)

• Product Name: 3-fluoro-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide
• CAS No: 897612-13-4
• MF: C₁₉H₂₂FN₃O₃S
• MW: 391.459686756134
• CID: 6450172
• Update Time: 2025-06-10

3-fluoro-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide
• Benzamide, 3-fluoro-N-[2-[(4-phenyl-1-piperazinyl)sulfonyl]ethyl]-

• Inchi： 1S/C19H22FN3O3S/c20-17-6-4-5-16(15-17)19(24)21-9-14-27(25,26)23-12-10-22(11-13-23)18-7-2-1-3-8-18/h1-8,15H,9-14H2,(H,21,24)
• InChI Key： KHSNVQWIBRVCPL-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=CC=CC=C2)CC1)(=O)=O)(=O)C1=CC=CC(F)=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 13.56±0.46(Predicted)

Additional information on 3-fluoro-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide

Comprehensive Overview of 3-fluoro-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide (CAS No. 897612-13-4)

3-fluoro-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide (CAS No. 897612-13-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a fluorobenzamide core linked to a phenylpiperazine moiety via a sulfonylethyl bridge. Its structural complexity and functional groups make it a promising candidate for drug discovery, particularly in targeting neurological disorders and receptor modulation. Researchers are increasingly exploring its potential due to its selective binding affinity and metabolic stability, which are critical for developing next-generation therapeutics.

The compound's synthetic pathway involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in recent literature. Its CAS No. 897612-13-4 serves as a unique identifier in chemical databases, facilitating precise tracking in patent applications and academic studies. Given the rising interest in precision medicine, this molecule's ability to interact with G-protein-coupled receptors (GPCRs) has become a focal point for researchers aiming to address conditions like anxiety, depression, and cognitive impairments.

In the context of AI-driven drug discovery, 3-fluoro-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide exemplifies how computational tools can predict molecular interactions and optimize lead compounds. Searches for "fluorinated benzamide derivatives" and "phenylpiperazine sulfonamides" have surged, reflecting the compound's relevance in medicinal chemistry. Additionally, its low toxicity profile and high bioavailability align with the growing demand for safer, more effective pharmaceuticals, a trend amplified by post-pandemic healthcare priorities.

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In summary, 3-fluoro-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzamide (CAS No. 897612-13-4) represents a convergence of structural innovation and therapeutic potential. Its study not only advances molecular pharmacology but also responds to contemporary demands for targeted therapies and sustainable drug design. As research progresses, this compound is poised to play a pivotal role in shaping future biomedical breakthroughs.